Cas no 477857-89-9 (METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE)

• Product Name: METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE
• CAS No: 477857-89-9
• MF: C₁₃H₁₁ClO₂S₂
• MW: 298.808240175247
• MDL: MFCD02083318
• CID: 5232126
• Update Time: 2026-03-07

METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE
• methyl 3-(4-chlorophenyl)-5-(methylsulfanyl)thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-(4-chlorophenyl)-5-(methylthio)-, methyl ester
• methyl 3-(4-chlorophenyl)-5-methylsulfanylthiophene-2-carboxylate
• Methyl 3-(4-chlorophenyl)-5-(methylthio)-2-thiophenecarboxylate
• methyl3-(4-chlorophenyl)-5-(methylsulfanyl)thiophene-2-carboxylate

• MDL： MFCD02083318
• Inchi： 1S/C13H11ClO2S2/c1-16-13(15)12-10(7-11(17-2)18-12)8-3-5-9(14)6-4-8/h3-7H,1-2H3
• InChI Key： MOTOCFAZPDOJOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(SC)SC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• XLogP3: 4.9
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE

Research Brief on METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE (CAS: 477857-89-9)

METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE (CAS: 477857-89-9) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development.

The compound's unique structure, featuring a chlorophenyl group and a methylsulfanyl moiety, makes it a promising candidate for the development of novel pharmaceuticals. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules with potential anti-inflammatory, antimicrobial, and anticancer properties. The CAS number 477857-89-9 is frequently referenced in patent applications and academic publications, underscoring its importance in the field.

Recent advancements in synthetic methodologies have enabled the efficient production of METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE with high purity and yield. These improvements are critical for scaling up production and facilitating further pharmacological studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity.

In vitro and in vivo studies have demonstrated the compound's potential as a bioactive agent. Preliminary results indicate that it exhibits moderate inhibitory activity against certain enzymes and receptors implicated in disease pathways. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation.

The integration of computational chemistry and molecular modeling has provided valuable insights into the compound's interactions with biological targets. Docking studies and molecular dynamics simulations have identified potential binding sites and affinity patterns, which could guide the design of derivatives with enhanced efficacy and selectivity. These computational approaches are complemented by high-throughput screening assays to validate the compound's activity in diverse biological systems.

Despite the promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as solubility, stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to accelerate the development of METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE and its derivatives as viable drug candidates.

In conclusion, METHYL 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-2-THIOPHENECARBOXYLATE (CAS: 477857-89-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activity warrant further investigation to unlock its full therapeutic potential. Continued interdisciplinary research will be crucial in advancing this compound from the bench to the bedside.